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Compound of Interest

Compound Name: Ddr1-IN-4

Cat. No.: B607013 Get Quote

For researchers and scientists in the field of drug development, the proper management of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the handling and disposal of Ddr1-IN-4, a potent and selective Discoidin

Domain Receptor 1 (DDR1) inhibitor. Adherence to these procedures is critical for ensuring

laboratory safety and regulatory compliance.

Chemical Properties of Ddr1-IN-4
A clear understanding of a compound's properties is the first step in safe handling. Key

quantitative data for Ddr1-IN-4 is summarized below.

Property Value

Molecular Formula C₂₃H₂₀BrF₃N₆O₃

Molecular Weight 565.34 g/mol

CAS Number 2125676-13-1

IC₅₀ for DDR1 29 nM[1][2]

IC₅₀ for DDR2 1.9 µM (1900 nM)[1][2]

Solubility Soluble in DMSO (200 mg/mL, 353.77 mM)[1]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[1]
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Proper Disposal Procedures for Ddr1-IN-4
As a research chemical, Ddr1-IN-4 must be disposed of in accordance with institutional, local,

state, and federal regulations. The following step-by-step guide outlines the recommended

disposal protocol.

Step 1: Consult Institutional Guidelines Before initiating any disposal process, consult your

institution's Environmental Health and Safety (EHS) department. They will provide specific

protocols and resources for chemical waste management that are compliant with all applicable

regulations.

Step 2: Waste Segregation Properly segregate Ddr1-IN-4 waste. Do not mix it with non-

hazardous or general laboratory waste.

Solid Waste: Collect unused or expired Ddr1-IN-4 powder, as well as any lab materials

heavily contaminated with the solid compound (e.g., weighing boats, contaminated gloves),

in a clearly labeled, sealed container.

Liquid Waste: Solutions containing Ddr1-IN-4 (e.g., from experiments or stock solutions)

should be collected in a designated, leak-proof, and shatter-resistant waste container.

Ensure the container is compatible with the solvent used (e.g., DMSO).

Step 3: Labeling Clearly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Ddr1-IN-4"

The solvent used (if applicable, e.g., "DMSO")

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The principal investigator's name and laboratory contact information

Step 4: Storage of Waste Store the sealed and labeled waste containers in a designated,

secure secondary containment area within the laboratory. This area should be away from
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drains, heat sources, and incompatible chemicals.

Step 5: Arrange for Pickup Contact your institution's EHS department to schedule a pickup for

the hazardous waste. Do not attempt to dispose of chemical waste down the drain or in the

regular trash.

DDR1 Signaling Pathway
DDR1 is a receptor tyrosine kinase that is activated by collagen.[3] Its activation triggers

several downstream signaling pathways involved in cellular processes like proliferation,

migration, and invasion.[4] The following diagram illustrates a simplified overview of the DDR1

signaling cascade.
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Caption: Simplified DDR1 signaling pathway and the inhibitory action of Ddr1-IN-4.

Experimental Protocols
While specific experimental protocols for Ddr1-IN-4 are highly dependent on the research

application, a general protocol for assessing its in vitro efficacy is outlined below. This is based

on methodologies used to characterize similar kinase inhibitors.[5]
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In Vitro DDR1 Phosphorylation Inhibition Assay

Cell Culture: Culture cells overexpressing DDR1 (e.g., HT1080 cells) in appropriate media.

[1]

Plating: Seed the cells in 96-well plates and allow them to adhere overnight.

Serum Starvation: Replace the growth medium with serum-free medium and incubate for 24

hours to reduce basal receptor phosphorylation.

Inhibitor Treatment: Prepare serial dilutions of Ddr1-IN-4 in serum-free medium. Add the

diluted inhibitor to the cells and incubate for a predetermined time (e.g., 1-2 hours).

Collagen Stimulation: To activate DDR1, add a solution of collagen to the wells and incubate

for the desired time.

Cell Lysis: Aspirate the medium and lyse the cells using a suitable lysis buffer containing

protease and phosphatase inhibitors.

ELISA or Western Blot: Analyze the cell lysates to determine the levels of phosphorylated

DDR1 and total DDR1. An ELISA-based assay or Western blotting with specific antibodies

can be used for this purpose.[5]

Data Analysis: Calculate the percentage of inhibition of DDR1 phosphorylation at each

concentration of Ddr1-IN-4 and determine the IC₅₀ value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to Ddr1-IN-4: Safe Handling and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607013#ddr1-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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